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Compound of Interest

Compound Name:
[(3,7-

Dimethyloctyl)oxy]acetaldehyde

CAS No.: 41767-05-9

Cat. No.: B13831510

Get Quote

Executive Summary
This guide provides a definitive technical comparison between Citronellyl Oxyacetaldehyde

(COA) and Geranyl Oxyacetaldehyde (GOA). While both are potent floral-aldehydic fragrance

ingredients (Muguet/Lily profile) sharing a common ether-aldehyde backbone, their structural

divergence at the C2-C3 position of the terpene tail dictates distinct spectroscopic signatures

and stability profiles.

Key Differentiation:

Citronellyl Oxyacetaldehyde: Saturated C2-C3 bond (Mono-unsaturated tail).

Geranyl Oxyacetaldehyde: Unsaturated C2-C3 bond (Di-unsaturated, allylic tail).

This saturation difference results in a ~0.6 ppm upfield shift in the 1H NMR signal for the ether-

linked methylene protons in COA compared to GOA, serving as the primary quality control (QC)

metric.
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Structural & Synthetic Logic
To understand the spectroscopic data, one must first understand the molecular architecture.

Both molecules are synthesized via a Williamson ether synthesis followed by acetal hydrolysis.

Chemical Structures
Citronellyl Oxyacetaldehyde: 2-[(3,7-dimethyl-6-octenyl)oxy]acetaldehyde[1][2]

CAS: 7492-67-3[1][3][4]

Character: Saturated ether linkage; flexible chain.

Geranyl Oxyacetaldehyde: 2-[(2E)-3,7-dimethyl-2,6-octadienyl]oxy]acetaldehyde

CAS: 147159-48-6 (generic/isomer mix)

Character: Allylic ether linkage; rigid geometry near the ether oxygen.

Synthesis & Degradation Pathway
The following workflow illustrates the synthesis and potential degradation points, which are

critical for interpreting impurity peaks in MS and NMR.
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Figure 1: Synthetic pathway for oxyacetaldehydes. Note that the acetal intermediate is often

stable, while the final aldehyde is prone to polymerization.
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The following data differentiates the two molecules based on nuclear magnetic resonance

(NMR) and mass spectrometry (MS).

1H NMR Spectroscopy (The Gold Standard)
The most reliable method for quantification and differentiation is 1H NMR. The presence of the

allylic double bond in Geranyl Oxyacetaldehyde deshields the protons adjacent to the ether

oxygen.

Table 1: Comparative 1H NMR Chemical Shifts (CDCl3, 400 MHz)

Proton
Assignment

Citronellyl
Oxyacetaldehy
de (δ ppm)

Geranyl
Oxyacetaldehy
de (δ ppm)

Signal Type
Diagnostic
Value

Aldehyde (-CHO) 9.72 9.75 Triplet Low (Identical)

Acetaldehyde -

CH2-
4.05 4.08 Doublet Low

Terpene C1 (-O-

CH2-)
3.45 - 3.55 4.15 - 4.25

Triplet (C) vs

Doublet (G)
CRITICAL

Olefinic C2-H Absent 5.35 - 5.45 Triplet CRITICAL

Olefinic C6-H 5.08 5.08 Triplet Low (Shared)

C3-Methyl 0.92 (Doublet) 1.68 (Singlet) - High

Analysis:

The "Allylic Shift": In Geranyl Oxyacetaldehyde, the C1 protons (attached to the ether

oxygen) appear downfield at ~4.20 ppm due to the adjacent double bond. In Citronellyl

Oxyacetaldehyde, these protons are in a saturated environment and appear upfield at ~3.50

ppm.

Olefinic Region: Geranyl shows two distinct olefinic signals (C2 and C6). Citronellyl shows

only one (C6).
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Mass Spectrometry (GC-MS)
Under Electron Impact (EI, 70eV), the fragmentation patterns differ due to the stability of the

allylic cation in the geranyl derivative.

Table 2: Key MS Fragmentation Ions

Fragment
Citronellyl
Oxyacetaldehyde
(m/z)

Geranyl
Oxyacetaldehyde
(m/z)

Mechanistic Origin

Molecular Ion (M+) 198 (Weak) 196 (Trace) -

Base Peak 69 (Isoprenyl) 69 (Isoprenyl) Terminal tail

Diagnostic A 123 (C8H15O+) 137 (C10H17+)
Loss of -CH2CHO

fragment

Diagnostic B
41, 55, 81 (Alkyl

series)

41, 69, 93 (Allylic

series)
Chain saturation

Experimental Protocols
These protocols are designed to be self-validating. If the yield of the acetal intermediate is

<85%, check the water content of the alcohol starting material.

Protocol A: Synthesis of Citronellyl Oxyacetaldehyde
(Lab Scale)

Reagents:

Citronellol (1.0 eq, 156.3 g/mol )

Chloroacetaldehyde dimethyl acetal (1.2 eq)

NaOH (50% aq. solution, 4.0 eq)

Aliquat 336 (Phase Transfer Catalyst, 1 mol%)
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Procedure:

Alkylation: Mix Citronellol and Catalyst at 60°C. Add NaOH solution. Dropwise add

Chloroacetaldehyde dimethyl acetal over 2 hours.

Reaction: Stir at 85-90°C for 8 hours. Monitor by GC (Target: >98% conversion of

Citronellol).

Workup: Cool to RT. Wash organic phase with water (3x) to remove salts/base.

Hydrolysis: Add the crude acetal to a solution of Oxalic Acid (5% aq) at 60°C. Stir for 2

hours.

Validation: GC peak for acetal (Rt ~12.5 min) should disappear; Aldehyde peak (Rt ~11.2

min) appears.

Purification:

Flash distillation (High vacuum, <1 mbar). Note: The aldehyde is heat sensitive. Keep pot

temp <110°C.

Protocol B: QC Analysis via GC-MS
Column: DB-Wax or HP-Innowax (Polar column preferred to separate aldehyde from alcohol

traces).

Oven Program: 60°C (1 min) → 20°C/min → 240°C (5 min).

Inlet: 250°C, Split 50:1.

Self-Validation:

Citronellyl isomer: Elutes earlier than Geranyl isomer on non-polar columns (DB-5), but

later on polar columns (DB-Wax) due to polarity/hydrogen bonding differences.

Impurity Check: Look for m/z 138 (Citronellal) or m/z 154 (Geranial) which indicate

oxidation of the starting alcohol rather than ether formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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